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Compound of Interest

Compound Name: Leuprolide Acetate EP Impurity D

Cat. No.: B12393413

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed analysis of the molecular weight of Leuprolide Acetate EP
Impurity D, a known impurity of the gonadotropin-releasing hormone (GnRH) analog,
Leuprolide Acetate. Understanding the precise molecular weight of impurities is critical for the
development, quality control, and regulatory submission of pharmaceutical products.

Identification and Structure

Leuprolide Acetate EP Impurity D is identified as (O-ACETYL-L-SER)-LEUPROLIDE.[1] Its
structure is derived from the parent Leuprolide molecule, which is a nonapeptide with the
sequence pGlu-His-Trp-Ser-Tyr-D-Leu-Leu-Arg-Pro-NHEt. Impurity D is characterized by the
acetylation of the serine residue at position 4.

The chemical name for this impurity is 5-OXO-L-PROLYL-L-HISTIDYL-L-TRYPTOPHYL-L-(O-
ACETYL)-SERYL-L-TYROSYL-D-LEUCYL-L-LEUCYL-L-ARGINYL-N-ETHYL-L-
PROLINAMIDE.[1] This modification results in a distinct molecular formula and weight
compared to the parent Leuprolide molecule.

Molecular Formula and Weight Determination

The molecular formula for Leuprolide Acetate EP Impurity D has been determined to be
Ce1HseN16013.[1][2][3][4][5][6][ 7] Based on this formula, the molecular weight is calculated by
summing the atomic weights of all constituent atoms.
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The process involves:

« ldentifying the atomic composition: Counting the number of carbon, hydrogen, nitrogen, and
oxygen atoms in the molecular formula.

» Utilizing standard atomic weights: Using the standard atomic weights for each element (C =
12.011 u, H=1.008 u, N = 14.007 u, O = 15.999 u).

o Calculating the total mass: Multiplying the count of each atom by its atomic weight and
summing the results.

This calculation yields a molecular weight for the free base of the impurity.

Data Summary

The quantitative data for Leuprolide Acetate EP Impurity D is summarized in the table below
for clarity and ease of comparison.

Parameter Value Source

_ (O-ACETYL-L-SER)-
Chemical Name PubChem[1]
LEUPROLIDE

PubChem, MedchemExpress,
ete.[1][2][3][4][5][6]1[7]

Molecular Formula Ce1HseN16013

PubChem, MedchemExpress,

Molecular Weight ~1251.4 g/mol
etc.[1][2][3][4][51I61[71I81[°]

Monoisotopic Mass 1250.65602686 Da PubChem[1]

Note: The molecular weight may be presented with slight variations across different sources
due to rounding of atomic weights. The term "Leuprolide Acetate EP Impurity D" implies it
may be supplied as an acetate or another salt (e.g., TFA salt), which would alter the bulk
molecular weight. The values presented here are for the free base of the impurity molecule
itself.

Experimental Protocols
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The determination of the molecular weight of a well-defined chemical entity like Leuprolide
Acetate EP Impurity D is typically confirmed using high-resolution mass spectrometry
(HRMS).

General Protocol for HRMS Confirmation:

o Sample Preparation: A dilute solution of the reference standard of Leuprolide Acetate EP
Impurity D is prepared in a suitable solvent, such as a mixture of acetonitrile and water with
a small amount of formic acid to facilitate ionization.

 Instrumentation: A high-resolution mass spectrometer, such as an Orbitrap or a Time-of-
Flight (TOF) instrument, is calibrated using a known standard.

« lonization: The sample is introduced into the mass spectrometer, typically using electrospray
ionization (ESI), which is well-suited for polar molecules like peptides.

o Mass Analysis: The instrument measures the mass-to-charge ratio (m/z) of the resulting ions
with high precision.

o Data Interpretation: The resulting spectrum is analyzed to find the peak corresponding to the
protonated molecule [M+H]*. The exact mass of this ion is used to confirm the elemental
composition and thus the molecular weight of the compound.

Logical Workflow for Molecular Weight Calculation

The following diagram illustrates the logical steps taken to determine the molecular weight of
Leuprolide Acetate EP Impurity D.
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Workflow for Molecular Weight Determination
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\‘\\ Confirmation
RN

Confirmed Molecular Weight
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Caption: Logical workflow for determining the molecular weight of a chemical entity.

This in-depth guide provides the essential technical details regarding the molecular weight of
Leuprolide Acetate EP Impurity D. The accurate identification and characterization of such
impurities are fundamental to ensuring the safety and efficacy of pharmaceutical products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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